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Compound of Interest

Compound Name: dl-Aloesol

Cat. No.: B161559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of dl-Aloesol, a natural product with

emerging biological significance. The document details its fundamental physicochemical

properties, available experimental protocols, and insights into its mechanism of action, where

elucidated.

Core Physicochemical Data
The essential identifiers and properties of dl-Aloesol are summarized in the table below for

easy reference.

Identifier Value Source

CAS Number 104871-04-7 [1][2]

Molecular Weight 234.25 g/mol [1][3][4]

Molecular Formula C₁₃H₁₄O₄ [1][3][4]

Biological Context and Activity
dl-Aloesol is a natural product that has been isolated from the endophytic fungus Aspergillus

sp.[1]. Metabolites from Aspergillus sp. have been noted for a range of biological activities,

including cytotoxic, antibacterial, free radical scavenging, anti-parasitic, antiviral, and

antiproliferative effects[1]. dl-Aloesol itself is a secondary metabolite identified within this

context[2].
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Experimental Protocols
While specific, detailed experimental protocols for dl-Aloesol are not extensively published in

publicly accessible literature, general methodologies for the isolation and handling of similar

fungal metabolites can be inferred.

General Isolation and Purification Workflow

A generalized workflow for obtaining dl-Aloesol from its fungal source would typically involve

the following stages. This process is illustrative and would require optimization for specific

laboratory conditions.
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Generalized Isolation Workflow for dl-Aloesol

Fungal Culture and Fermentation

Extraction

Purification

Analysis and Identification

Inoculation of Aspergillus sp.

Liquid State Fermentation

Separation of Mycelium and Broth

Harvesting

Solvent Extraction (e.g., Ethyl Acetate)

Crude Extract Concentration

Column Chromatography (e.g., Silica Gel)

Further Purification (e.g., HPLC)

Spectroscopic Analysis (NMR, MS)

Purity Assessment
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Caption: Generalized workflow for dl-Aloesol isolation.
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Solubility and Handling

For experimental use, dl-Aloesol is soluble in solvents such as chloroform, dichloromethane,

ethyl acetate, DMSO, and acetone[2]. When preparing stock solutions, it is crucial to select a

solvent that is compatible with the intended biological assay. For long-term storage, refer to the

supplier's certificate of analysis, though room temperature is often suitable for continental US

locations[1].

Signaling Pathways
Currently, there is a lack of specific, publicly available research detailing the signaling pathways

directly modulated by dl-Aloesol. The broad biological activities of metabolites from Aspergillus

sp. suggest potential interactions with various cellular processes, but further investigation is

required to elucidate the precise mechanisms of dl-Aloesol.

As research progresses, it is anticipated that studies will uncover its molecular targets and its

effects on signaling cascades related to cell proliferation, apoptosis, and inflammatory

responses, given the described activities of related compounds.

Logical Flow for Future Mechanistic Studies

The following diagram outlines a logical progression for future research aimed at identifying the

signaling pathways affected by dl-Aloesol.
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Investigative Workflow for dl-Aloesol's Mechanism of Action

Phenotypic Screening (e.g., Cytotoxicity Assay)

Target Identification (e.g., Affinity Chromatography, Proteomics)

Identified Bioactivity

Pathway Analysis (e.g., Western Blot, RNA-Seq)

Putative Targets

Validation of Key Pathway Components (e.g., siRNA, Inhibitors)

Hypothesized Pathway

In Vivo Model Confirmation

Validated Mechanism
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Caption: Logical workflow for mechanistic studies of dl-Aloesol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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